Thulium

Thulium (CAS: 7440-30-4) is a heavy rare-earth metal distinguished by its specific energy level structure, functioning as a critical dopant for solid-state and fiber lasers operating in the 1.9 to 2.0 µm wavelength regime [1]. In its high-purity metallic or oxide precursor forms, Thulium is procured primarily for its ability to generate highly water-absorbent laser emissions. Unlike more abundant lanthanides, Thulium features a ³H₄ to ³F₄ transition that can be directly pumped by commercially mature 790 nm laser diodes [2]. This distinct photophysical profile establishes Thulium as a foundational material in the manufacturing of medical lasers, LIDAR systems, and directed energy platforms.

Attempting to substitute Thulium with other laser-active lanthanides like Holmium (Ho), Erbium (Er), or Neodymium (Nd) fundamentally alters system architecture and application safety [1]. While Holmium also emits in the 2 µm range, singly-doped Holmium lacks absorption bands compatible with standard high-power 790 nm commercial diodes, necessitating tandem pumping schemes or Thulium co-doping [2]. Conversely, Neodymium (1.06 µm) and Erbium (1.5 µm) emit at wavelengths with drastically lower water absorption coefficients, rendering them unsafe for shallow-penetration surgical ablation [1]. Consequently, for direct diode-pumped 2 µm emission, Thulium cannot be substituted without incurring severe penalties in thermal management, system cost, and clinical safety.

Pump Compatibility & Thermal Management

From a manufacturing and system-design perspective, Thulium is procured to simplify laser architecture and reduce thermal loads. Thulium exhibits a 'two-for-one' cross-relaxation process (³H₄ + ³H₆ → 2 ³F₄) that allows it to be directly pumped by 790 nm AlGaAs diodes [1]. This mechanism yields a theoretical quantum efficiency approaching 200%, minimizing the quantum defect and resulting in slope efficiencies >70% with low thermal waste [2]. In contrast, Holmium lacks a direct 790 nm absorption band, forcing manufacturers to implement thermally inefficient 1.9 µm pumping schemes or rely on multi-dopant sensitizer formulations [1].

Enables laser manufacturers to utilize standard 790 nm diodes, reducing the bill of materials, thermal cooling requirements, and overall system footprint compared to Holmium-only systems.

Optical Penetration & Ablation Safety

For medical device procurement, the wavelength-dependent water absorption coefficient is a strict safety and performance metric. Thulium-doped fiber lasers emitting at 1.94 µm align precisely with a major absorption peak of water, yielding an absorption coefficient of approximately 129.2 cm⁻¹[1]. By comparison, the industry-standard Neodymium (Nd:YAG) laser emitting at 1.06 µm has an absorption coefficient of only 0.11 cm⁻¹[1]. This >1100-fold increase in water absorption restricts the Thulium laser's thermal penetration depth to 200–500 µm, enabling precise tissue vaporization with rapid hemostasis while preventing the deep thermal necrosis associated with Nd:YAG systems [2].

Mandates the selection of Thulium for urological and soft-tissue surgical lasers where shallow, highly controlled thermal penetration is required to prevent collateral tissue damage.

Co-Doping for Mid-IR Emission

For the procurement of mid-infrared (>2.1 µm) laser materials, singly-doped Holmium presents formulation challenges due to its lack of absorption bands for standard high-power diodes. Thulium is therefore procured as an essential co-dopant (sensitizer) to resolve this incompatibility [1]. In Tm:Ho co-doped silica fibers fabricated via Modified Chemical Vapor Deposition (MCVD), Thulium absorbs 790 nm pump energy and transfers it to Holmium via a donor-acceptor mechanism. Studies demonstrate that maintaining a Tm:Ho concentration ratio between 10:1 and 20:1 yields an energy transfer efficiency exceeding 75%, enabling a 56% slope efficiency at 2.1 µm [1]. Without Thulium as a formulation sensitizer, achieving diode-pumped Holmium emission requires complex tandem laser setups[2].

Provides materials engineers with a reliable formulation pathway to manufacture >2.1 µm lasers using standard diode pumps, bypassing Holmium's inherent absorption limitations.

Minimally Invasive Surgery & Lithotripsy

Directly downstream of its exceptionally high water absorption coefficient (129.2 cm⁻¹ at 1.94 µm), Thulium is procured for urological and soft-tissue surgical lasers. It is utilized to manufacture Thulium Fiber Lasers (TFL) that provide precise, sub-millimeter tissue vaporization and high-frequency stone dusting with minimal retropulsion, replacing legacy Neodymium and Holmium systems [1].

Eye-Safe LIDAR & Remote Sensing

Leveraging its 2 µm emission and >70% slope efficiency via direct 790 nm diode pumping, Thulium is procured for high-power atmospheric transmission systems. The 1.9–2.0 µm wavelength falls within an atmospheric transmission window and is absorbed by the cornea rather than focused on the retina, making Thulium-doped silica fibers a standard for defense and meteorological LIDAR [2].

Sensitizer for Holmium Mid-IR Lasers

Because singly-doped Holmium cannot be directly pumped by standard 790 nm diodes, Thulium is heavily procured as a co-dopant in Tm:Ho:YAG or Tm:Ho:silica systems. Thulium absorbs the 790 nm pump energy, undergoes cross-relaxation, and non-radiatively transfers the energy to Holmium, enabling laser emission beyond 2.1 µm for advanced mid-IR applications [3].